Cas no 13041-75-3 (Benzoic acid, 4-[(1E)-2-phenylethenyl]-)

• Product Name: Benzoic acid, 4-[(1E)-2-phenylethenyl]-
• CAS No: 13041-75-3
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• CID: 1225730
• Update Time: 2024-08-04

Benzoic acid, 4-[(1E)-2-phenylethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1E)-2-phenylethenyl]-
• 4-((E)-2-phenylethenyl)benzoic acid

• Inchi： 1S/C15H12O2/c16-15(17)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H,(H,16,17)/b7-6+
• InChI Key： IAGXTPCOGVFRSQ-VOTSOKGWSA-N
• SMILES： C(O)(=O)C1=CC=C(/C=C/C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 280.1464

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Melting Point: 248 °C
• Boiling Point: 404.0±25.0 °C(Predicted)
• PSA: 26.3
• pka: 4.27±0.10(Predicted)